Cas no 5213-48-9 (1,5-dimethyl-2-nitro-1H-Imidazole)

5213-48-9 structure
Product name:1,5-dimethyl-2-nitro-1H-Imidazole
1,5-dimethyl-2-nitro-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dimethyl-2-nitro-1H-Imidazole
- 1,5-dimethyl-2-nitroimidazole
- 1H-imidazole, 1,5-dimethyl-2-nitro-
- DTXSID10200135
- Imidazole, 1,5-dimethyl-2-nitro-
- L 5553
- 5213-48-9
- BRN 0608757
- SCHEMBL4962139
- BILWDWLNZFTXAN-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C5H7N3O2/c1-4-3-6-5(7(4)2)8(9)10/h3H,1-2H3
- InChI Key: BILWDWLNZFTXAN-UHFFFAOYSA-N
- SMILES: CC1=CN=C(N1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 141.05391
- Monoisotopic Mass: 141.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
- XLogP3: 0.2
Experimental Properties
- PSA: 60.96
1,5-dimethyl-2-nitro-1H-Imidazole Related Literature
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Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
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Paola Calcagnile,Tommaso Dattoma,Elisa Scarpa,Antonio Qualtieri,Laura Blasi,Francesco Rizzi RSC Adv., 2017,7, 15964-15970
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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A. J. S. McIntosh,T. Welton,L. C. Branco Phys. Chem. Chem. Phys., 2018,20, 206-213
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